3,5-dimethoxy-N-[6-(methylsulfamoyl)-1,3-benzothiazol-2-yl]benzamide
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Description
3,5-dimethoxy-N-[6-(methylsulfamoyl)-1,3-benzothiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C17H17N3O5S2 and its molecular weight is 407.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Research has explored the synthesis of novel benzothiazole derivatives through various chemical reactions, focusing on creating compounds with potential biological and industrial applications. For instance, benzothiazole-based heterocycles have been synthesized for their potential as anti-inflammatory and analgesic agents, showcasing the versatility of these compounds in medicinal chemistry (Abu‐Hashem et al., 2020). Similarly, microwave-mediated synthesis methods have been developed for efficient production of benzothiazole- and benzimidazole-based heterocycles, highlighting advancements in synthetic methodologies (Darweesh et al., 2016).
Antimicrobial and Antioxidant Activities
Benzothiazole derivatives have been evaluated for their antimicrobial and antioxidant activities. Novel benzamides synthesized from dimethoxybenzoic acids have shown effective total antioxidant, free radical scavenging, and metal chelating activities (Yakan et al., 2020). This indicates potential applications in developing therapies for diseases caused by oxidative stress and microbial infections.
Photophysical Properties
The study of photophysical characteristics of benzothiazole derivatives, including excited state intramolecular proton transfer (ESIPT) inspired fluorescent compounds, provides insights into their applications in materials science and optical technologies. These compounds exhibit dual emission characteristics, suggesting their utility in developing fluorescent materials and sensors (Padalkar et al., 2011).
Anticancer Activity
Some benzothiazole derivatives have been synthesized and screened for their in-vitro anticancer activities, showing potential as therapeutic agents against various cancer cell lines. This research area highlights the promise of benzothiazole compounds in oncology, providing a foundation for the development of novel anticancer drugs (Waghmare et al., 2013).
Properties
IUPAC Name |
3,5-dimethoxy-N-[6-(methylsulfamoyl)-1,3-benzothiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O5S2/c1-18-27(22,23)13-4-5-14-15(9-13)26-17(19-14)20-16(21)10-6-11(24-2)8-12(7-10)25-3/h4-9,18H,1-3H3,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXDSGCPHTSKJKN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNS(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC(=CC(=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.